Cas no 681173-77-3 (N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide)
N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
- N-(4-(pyridin-4-yl)thiazol-2-yl)benzo[d]thiazole-6-carboxamide
- 6-Benzothiazolecarboxamide, N-[4-(4-pyridinyl)-2-thiazolyl]-
- AKOS024581354
- N-(4-pyridin-4-yl-1,3-thiazol-2-yl)-1,3-benzothiazole-6-carboxamide
- AB00668176-01
- F0537-0684
- 681173-77-3
- N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide
- Oprea1_511126
-
- Inchi: 1S/C16H10N4OS2/c21-15(11-1-2-12-14(7-11)23-9-18-12)20-16-19-13(8-22-16)10-3-5-17-6-4-10/h1-9H,(H,19,20,21)
- InChI Key: HZQBDNRKYFWBCC-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(NC3=NC(C4C=CN=CC=4)=CS3)=O)=CC=C2N=C1
Computed Properties
- Exact Mass: 338.02960330g/mol
- Monoisotopic Mass: 338.02960330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.495±0.06 g/cm3(Predicted)
- pka: 6.16±0.70(Predicted)
N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0537-0684-2μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-5μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-10μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-20μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-1mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-2mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-3mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-4mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-5mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0537-0684-10mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide |
681173-77-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide
Professional Introduction to N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide (CAS No. 681173-77-3)
N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound characterized by its intricate heterocyclic structure. This molecule, identified by the CAS number 681173-77-3, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The compound combines elements from multiple heterocyclic systems, including pyridine, thiazole, and benzothiazole, which are well-documented for their roles in various pharmacological applications.
The structural composition of N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide makes it a promising candidate for further investigation in drug discovery. The presence of the pyridine ring introduces a nitrogen-rich environment that can interact with biological targets in diverse ways, while the thiazole and benzothiazole moieties contribute to the molecule's stability and reactivity. These characteristics are particularly relevant in the context of developing novel therapeutic agents that require precise targeting and interaction with biological systems.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their versatility and efficacy in modulating biological pathways. The combination of pyridine, thiazole, and benzothiazole in N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide positions it as a compound of interest for exploring new pharmacological targets. For instance, studies have shown that derivatives of thiazole and benzothiazole exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyridine moiety into these structures can enhance their binding affinity to specific biological receptors, thereby improving their therapeutic potential.
The synthesis of N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-pyridinemethanamine and 2-aminothiophene derivatives. These intermediates are then coupled through condensation reactions to form the core thiazole and benzothiazole rings. Subsequent functionalization steps introduce the carboxamide group at the 6-position of the benzothiazole ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve the desired connectivity between the heterocyclic units.
The pharmacological evaluation of N-4-(pyridin-4-yl)-1,3-thiazol-2-yll-l,3-benzothiazole-l-carboxamide has been a focus of several recent studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. For example, preliminary data suggest that it may interfere with the activity of kinases and other signaling molecules that play critical roles in cell proliferation and survival. Additionally, its ability to modulate neurotransmitter receptors has been explored as a potential therapeutic strategy for neurological disorders.
The potential applications of N-l-l-(pyridin-l-l)-yl)-l,l-thlazol-I(2H),l(5H)-benzodlazol-I,l(5H)onecarboxamide extend beyond its antimicrobial properties. Its structural complexity allows for further derivatization to enhance specific biological activities or improve pharmacokinetic profiles. Researchers are investigating modifications to the pyridine ring to optimize binding interactions with target proteins or enzymes. Such modifications can lead to compounds with improved selectivity and reduced side effects.
The role of computational chemistry in the study of N-l-l-(pyridin-l-l)-yl)-l,l-thlazol-I(2H),l(5H)benzodlazol-I,l(5H)onecarboxamide cannot be overstated. Molecular modeling techniques provide valuable insights into the compound's interactions with biological targets at an atomic level. These studies help predict binding affinities, identify key interaction sites, and guide the design of more effective derivatives. Furthermore, computational methods are instrumental in understanding the compound's metabolic pathways and potential toxicity profiles.
The synthesis and characterization of N-l-l-(pyridin-l-l)-yl)-l,l-thlazol-I(2H),l(5H)benzodlazol-I,l(5H)onecarboxamide also highlight the importance of analytical techniques in pharmaceutical research. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for verifying the compound's structure and purity. These techniques provide detailed information about its chemical composition and help ensure that it meets stringent quality standards before proceeding to biological testing.
In conclusion, N-l-l-(pyridin-l-l)-yl)-l,l-thlazol-I(2H),l(5H)benzodlazol-I,l(5H)onecarboxamide is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic units makes it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research efforts focused on its synthesis، pharmacological evaluation، и computational analysis continue to uncover new possibilities for its application in medicine и biology.
681173-77-3 (N-4-(pyridin-4-yl)-1,3-thiazol-2-yl-1,3-benzothiazole-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)